Cas no 1337099-47-4 (2-fluoro-5-(pyrrolidin-3-yl)methylbenzonitrile)

• Product Name: 2-fluoro-5-(pyrrolidin-3-yl)methylbenzonitrile
• CAS No: 1337099-47-4
• MF: C₁₂H₁₃FN₂
• MW: 204.243426084518
• CID: 6076443
• PubChem ID: 84777900
• Update Time: 2025-10-31

2-fluoro-5-(pyrrolidin-3-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(pyrrolidin-3-yl)methylbenzonitrile
• 2-fluoro-5-[(pyrrolidin-3-yl)methyl]benzonitrile
• EN300-1827005
• 1337099-47-4

• Inchi： 1S/C12H13FN2/c13-12-2-1-9(6-11(12)7-14)5-10-3-4-15-8-10/h1-2,6,10,15H,3-5,8H2
• InChI Key： QKMDZZLKKQHXLA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)CC1CNCC1

Computed Properties

• Exact Mass: 204.10627659g/mol
• Monoisotopic Mass: 204.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.8Ų

Additional information on 2-fluoro-5-(pyrrolidin-3-yl)methylbenzonitrile

Research Brief on 2-fluoro-5-(pyrrolidin-3-yl)methylbenzonitrile (CAS: 1337099-47-4)

2-fluoro-5-(pyrrolidin-3-yl)methylbenzonitrile (CAS: 1337099-47-4) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrrolidine and benzonitrile scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its pharmacological properties, synthesis pathways, and potential as a lead compound for drug development.

The synthesis of 2-fluoro-5-(pyrrolidin-3-yl)methylbenzonitrile involves a multi-step process that includes the introduction of a fluorine atom at the 2-position of the benzonitrile ring and the attachment of a pyrrolidin-3-ylmethyl group at the 5-position. This structural configuration is believed to enhance the compound's binding affinity to specific biological targets, such as G protein-coupled receptors (GPCRs) and neurotransmitter transporters. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation.

Recent research has focused on the compound's potential as a modulator of serotonin and dopamine receptors, which are critical targets for treating neurological and psychiatric disorders. Preliminary in vitro studies have demonstrated that 2-fluoro-5-(pyrrolidin-3-yl)methylbenzonitrile exhibits high selectivity and potency for certain receptor subtypes, suggesting its potential as a therapeutic agent for conditions such as depression, anxiety, and Parkinson's disease. Additionally, its pharmacokinetic properties, including metabolic stability and blood-brain barrier permeability, have been investigated to assess its suitability for clinical development.

In vivo studies using animal models have provided further insights into the compound's efficacy and safety profile. For instance, administration of 2-fluoro-5-(pyrrolidin-3-yl)methylbenzonitrile in rodent models of depression has shown significant improvement in behavioral outcomes, comparable to existing antidepressant drugs. These findings highlight the compound's potential as a novel therapeutic agent, although further studies are required to fully elucidate its mechanism of action and long-term effects.

Despite its promising pharmacological profile, challenges remain in the development of 2-fluoro-5-(pyrrolidin-3-yl)methylbenzonitrile as a drug candidate. Issues such as off-target effects, dose optimization, and potential toxicity need to be addressed through comprehensive preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate the translation of this compound from the laboratory to the clinic.

In conclusion, 2-fluoro-5-(pyrrolidin-3-yl)methylbenzonitrile (CAS: 1337099-47-4) represents a promising candidate for the development of new therapies targeting CNS disorders. Its unique chemical structure and demonstrated pharmacological effects warrant further investigation to unlock its full therapeutic potential. Continued research and development efforts will be crucial in determining its viability as a future drug candidate.